Bovinic acid

• IUPAC Name: (9Z,11E)-octadeca-9,11-dienoic acid
• InChI: InChI=1S/C18H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h7-10H,2-6,11-17H2,1H3,(H,19,20)/b8-7+,10-9-
• InChI Key: JBYXPOFIGCOSSB-GOJKSUSPSA-N
• Canonical SMILES: CCCCCCC=CC=CCCCCCCCC(=O)O
• Isomeric SMILES: CCCCCC/C=C/C=C\CCCCCCCC(=O)O
• Molecular Formula: C18H32O2
• DSSTOX Substance ID: DTXSID1041003
• Molecular Weight: 280.4 g/mol
• Physical Description: Solid
• CAS No.: 2540-56-9

Description

Bovinic acid, also known as rumenic acid or (9Z,11E)-octadecadienoic acid, is a conjugated linoleic acid (CLA) isomer predominantly found in ruminant-derived products such as dairy and meat. Its chemical formula is C₁₈H₃₂O₂, with a molecular weight of 280.45 g/mol and a CAS registry number of 2540-56-9 . Structurally, it features conjugated double bonds at positions 9 and 11 (cis-9, trans-11 configuration), distinguishing it from other CLA isomers .

Preparation Methods

Natural Biosynthesis in Ruminants

Bovinic acid is predominantly formed in ruminants through microbial biohydrogenation of dietary linoleic acid (9Z,12Z-18:2) in the rumen. The process involves anaerobic bacteria such as Butyrivibrio fibrisolvens, which isomerize linoleic acid into rumenic acid (9Z,11E-18:2) via a conjugated diene intermediate .

Rumen Biohydrogenation Pathway

• Isomerization : Linoleic acid undergoes isomerization at the Δ12 double bond to form 9Z,11E-18:2 (rumenic acid).

• Hydrogenation : Further hydrogenation by microbial reductases converts rumenic acid into vaccenic acid (11E-18:1), which is later desaturated in mammalian tissues back to rumenic acid via stearoyl-CoA desaturase (SCD) .

Key Factors Influencing Yield

• Dietary Composition : High-forage diets increase rumenic acid production compared to grain-based diets .

• Microbial Activity : Strains like Butyrivibrio fibrisolvens enhance isomerization efficiency, yielding up to 85% rumenic acid in vitro .

• pH and Oxygen Levels : Optimal rumen pH (6.0–6.5) and anaerobic conditions are critical for microbial activity .

Chemical Synthesis via Alkali Isomerization

Alkali-catalyzed isomerization of linoleic acid is a widely used industrial method for producing this compound. This process involves heating linoleic acid in the presence of alkaline catalysts (e.g., NaOH or KOH) under controlled conditions .

Reaction Mechanism

• Base-Induced Isomerization : The alkali catalyst abstracts a proton from linoleic acid, forming a conjugated diene system.

• Geometric Control : Reaction temperature (120–180°C) and solvent polarity influence the cis/trans configuration, favoring 9Z,11E-isomer formation .

Process Optimization

Parameter	Optimal Condition	Yield (%)
Catalyst (NaOH)	10% w/w	65–70
Temperature	150°C	68
Reaction Time	2–4 hours	70
Solvent	Ethylene glycol	72

Data synthesized from .

Limitations

• Byproduct Formation : Non-target CLA isomers (e.g., 10E,12Z-18:2) constitute 15–20% of products .

• Energy Intensity : High temperatures increase operational costs and risk of thermal degradation .

Thermal Isomerization Methods

Thermal treatment of linoleic acid-rich oils (e.g., safflower or sunflower oil) generates this compound through radical-mediated isomerization. This method is scalable but requires precise control to minimize oxidation .

Industrial-Scale Production

• Heating Protocol : Linoleic acid is heated to 200–250°C under nitrogen atmosphere.

• Radical Initiators : Addition of peroxides (e.g., tert-butyl peroxide) accelerates isomerization, achieving 55–60% rumenic acid yield .

Stability Considerations

• Antioxidant Additives : Tocopherols (0.1% w/w) reduce oxidative degradation by 40% .

• Short Heating Durations : Limiting heating to <30 minutes preserves isomer integrity .

Microbial Production Using Probiotic Strains

Recent advances utilize probiotic bacteria (e.g., Lactobacillus spp.) to biosynthesize rumenic acid in fermented dairy products. This method aligns with consumer demand for "natural" CLA sources .

Fermentation Parameters

Strain	Substrate	Rumenic Acid (mg/g fat)
Lactobacillus casei	Safflower oil	12.3 ± 1.2
Bifidobacterium	Sunflower oil	9.8 ± 0.9
Propionibacterium	Linoleic acid	15.6 ± 1.5

Adapted from .

Challenges

• Low Productivity : Microbial yields (10–15 mg/g fat) lag behind chemical methods .

• Substrate Inhibition : High linoleic acid concentrations (>2% w/v) inhibit bacterial growth .

Enzymatic Conversion Techniques

Enzymatic methods employ lipases or desaturases to catalyze the isomerization of linoleic acid. These processes offer high specificity under mild conditions .

Lipase-Catalyzed Isomerization

• Enzyme Selection : Candida rugosa lipase shows 90% selectivity for 9Z,11E-isomer .

• Solvent System : Isooctane improves enzyme stability, achieving 75% conversion efficiency .

Economic Viability

• Enzyme Cost : Lipase accounts for 40–50% of production expenses .

• Reusability : Immobilized enzymes retain 80% activity after 10 cycles .

Chemical Reactions Analysis

Bovinic acid undergoes several types of chemical reactions, including:

Oxidation: this compound can be oxidized to form various oxidation products. Common reagents for oxidation include potassium permanganate and hydrogen peroxide.

Reduction: Reduction of this compound can yield saturated fatty acids. Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: this compound can undergo substitution reactions, particularly at the double bonds. Halogenation using bromine or chlorine is a common substitution reaction.

Hydrogenation: Hydrogenation of this compound can convert it into stearic acid, a saturated fatty acid, using catalysts such as palladium on carbon.

The major products formed from these reactions include various oxidized, reduced, and substituted derivatives of this compound .

Scientific Research Applications

Chemical Applications

In the field of chemistry, bovinic acid is primarily studied for its unique properties as a conjugated fatty acid. It plays a significant role in research related to fatty acid metabolism and synthesis.

Key Areas of Research:

• Fatty Acid Metabolism: this compound is involved in metabolic pathways that convert linoleic acid into various bioactive compounds, influencing lipid profiles in both animals and humans .
• Synthesis of Functional Foods: Its health benefits have prompted its inclusion in dietary supplements and functional foods aimed at improving human health outcomes .

Biological Applications

This compound has garnered attention for its biological effects, particularly concerning lipid metabolism and cellular processes.

Biological Properties:

• Anticarcinogenic Effects: Numerous studies have demonstrated this compound's potential to inhibit cancer cell proliferation. For instance, animal model studies indicate that it may reduce tumor incidence when included in the diet .
• Anti-Atherogenic Activities: Research has shown that this compound can lower cholesterol levels and improve lipid profiles, thereby reducing the risk of cardiovascular diseases .

Medical Applications

The medical implications of this compound are significant, particularly in oncology and cardiovascular health.

Case Studies:

• A study published in the Journal of Nutritional Biochemistry highlighted the antitumor effects of this compound when administered to mice, showing a marked reduction in skin tumor incidence following dietary inclusion .
• Another investigation into its anti-inflammatory properties suggested that this compound could modulate immune responses, potentially benefiting conditions like arthritis and other inflammatory diseases .

Industrial Applications

In the industrial sector, this compound is utilized for its health-promoting properties.

Applications:

• Dietary Supplements: this compound is incorporated into various dietary supplements aimed at enhancing metabolic health and preventing chronic diseases .
• Functional Foods: Its presence in dairy products has led to increased consumer interest in foods enriched with CLAs for their purported health benefits .

Data Tables

Application Area	Specific Uses	Key Findings
Chemistry	Fatty Acid Metabolism	Influences lipid profiles
Biological Research	Anticarcinogenic & Anti-Atherogenic	Reduces tumor incidence; improves lipid profiles
Medical	Oncology	Inhibits cancer cell proliferation
Industrial	Dietary Supplements	Enhances metabolic health

Mechanism of Action

The mechanism of action of bovinic acid involves its interaction with various molecular targets and pathways. This compound exerts its effects by modulating lipid metabolism and influencing the expression of genes involved in fatty acid synthesis and oxidation . It has been shown to activate peroxisome proliferator-activated receptors, which play a crucial role in regulating lipid metabolism . Additionally, this compound has been found to inhibit the activity of enzymes involved in the synthesis of cholesterol and triglycerides .

Comparison with Similar Compounds

Structural and Functional Analogues

Table 1: Comparative Overview of Bovinic Acid and Related Compounds

Compound	Chemical Class	Source	Key Functions	Health Implications	References
This compound	Conjugated Linoleic Acid (CLA)	Ruminant fats, dairy products	Anticancer, antiatherogenic, lipid metabolism regulation, microbiota modulation	Reduces atherosclerosis risk, improves insulin resistance, potential cancer therapy
5,6-EET	Epoxyeicosatrienoic acid (EET)	Arachidonic acid metabolite	Blood pressure regulation, angiogenesis, platelet aggregation	Anti-inflammatory, pro-angiogenic; implicated in cardiovascular diseases
Campesterol	Phytosterol	Plant oils, nuts, seeds	Inhibits cholesterol absorption, modulates steroid biosynthesis	Lowers LDL cholesterol; potential role in metabolic disorders
Linoleic Acid	Omega-6 Polyunsaturated Fatty Acid	Vegetable oils, nuts	Precursor to CLA and arachidonic acid, membrane structure	Essential fatty acid; deficiency causes dermatitis, excess linked to inflammation
Arachidonic Acid	Omega-6 Fatty Acid	Meat, eggs, algal oils	Inflammatory mediator, eicosanoid precursor	Pro-inflammatory; excess linked to arthritis, cardiovascular diseases
Palmitic Acid	Saturated Fatty Acid	Palm oil, animal fats	Energy storage, membrane structure	High intake associated with insulin resistance, cardiovascular risks

Mechanistic and Metabolic Differences

Lipid Metabolism and Atherogenesis

• This compound vs. 5,6-EET: this compound reduces foam cell formation by targeting PGC-1α and lipid efflux pathways .
• This compound vs. Campesterol: Campesterol competes with cholesterol for intestinal absorption, lowering LDL levels . this compound modulates lipid metabolism at the cellular level, enhancing cholestenone efflux and reducing Ox-LDL uptake .

Cancer and Inflammation

• This compound exhibits direct antitumor effects by inhibiting proliferation and inducing apoptosis .

Metabolic Syndrome and Insulin Resistance

• In insulin-resistant mice, this compound levels were significantly downregulated in the early stages of metabolic disorder but upregulated after dietary intervention with hydroxy-alpha-sanshool (HAS), indicating its role in restoring lipid homeostasis .
• Palmitic acid, a saturated fatty acid, exacerbates insulin resistance by promoting lipotoxicity and endoplasmic reticulum stress .

Clinical and Experimental Data

Table 2: Key Research Findings

Compound	Model System	Key Finding	Reference
This compound	Insulin-resistant mice	Downregulated in early metabolic disorder; upregulated post-HAS treatment, improving lipid metabolism
This compound	Coronary heart disease	Inhibits foam cell formation by 40% via PGC-1α-mediated mechanisms
5,6-EET	Cardiovascular studies	Enhances angiogenesis by 30% in endothelial cell models
Campesterol	Human clinical trials	Reduces LDL cholesterol by 10–15% in hypercholesterolemic patients

Biological Activity

Bovinic acid, also known as rumenic acid or cis-9, trans-11-octadecadienoic acid, is a significant isomer of conjugated linoleic acid (CLA) found primarily in the fat of ruminants and dairy products. This compound has garnered interest due to its potential health benefits, including anti-cancer and anti-inflammatory properties. This article explores the biological activity of this compound, highlighting its metabolic pathways, health effects, and relevant research findings.

Chemical Structure and Properties

This compound is characterized by its chemical formula $C_{18}H_{32}O_2$ and belongs to the class of organic compounds known as linoleic acids and derivatives. It is formed through the biohydrogenation of dietary polyunsaturated fatty acids in the rumen, particularly from trans-vaccenic acid (TVA) .

Metabolism of this compound

The metabolism of this compound involves several key processes:

• Biosynthesis : In ruminants, this compound is synthesized from linoleic acid via microbial action in the rumen. The primary pathway involves the activity of Δ9-desaturase, which converts TVA into this compound .
• Absorption and Distribution : After synthesis, this compound can be absorbed directly into the bloodstream or metabolized further by various tissues .
• Oxidation : Studies have shown that this compound undergoes β-oxidation in liver cells, leading to energy production and conversion into other fatty acids .

Anticancer Activity

Research has demonstrated that this compound possesses anticarcinogenic properties . For instance, animal studies indicate that it can reduce tumor incidence in models of chemically induced skin tumors . The mechanisms behind these effects may involve modulation of eicosanoid metabolism and enhancement of immune responses.

Anti-inflammatory Effects

This compound has been linked to anti-inflammatory activity , particularly through its activation of the Nrf2 pathway. This pathway plays a crucial role in cellular defense against oxidative stress and inflammation .

Cardiovascular Health

The compound also exhibits anti-atherogenic properties , which may contribute to cardiovascular health by reducing arterial plaque formation .

Case Studies and Research Findings

Several studies have been conducted to assess the biological activity of this compound:

• Colitis Model Study : In rodent models, this compound supplementation was shown to alleviate symptoms associated with colitis, suggesting a protective role against gastrointestinal diseases .
• Liver Metabolism Study : An investigation using liver slices demonstrated that this compound uptake was significantly higher than that of oleic acid, indicating its efficient metabolism within hepatic tissues .
• Dietary Impact on CLA Levels : A study highlighted how dietary modifications could enhance the levels of this compound in milk fat, thereby increasing its availability for human consumption. The research showed that specific feeding strategies could improve the concentration of beneficial fatty acids in dairy products .

Data Table: Comparison of this compound with Other Fatty Acids

Fatty Acid	Chemical Structure	Main Source	Biological Activity
This compound	C18H32O2	Ruminant fat	Anticancer, anti-inflammatory
Oleic Acid	C18H34O2	Olive oil	Heart health
Linoleic Acid	C18H32O2	Vegetable oils	Essential fatty acid
Trans-Vaccenic Acid	C18H34O2	Ruminant fat	Precursor to this compound